Cas no 72182-70-8 (Propane-1,1,1-d3,3-bromo-2-(methyl-d3)- (9CI))

• Product Name: Propane-1,1,1-d3,3-bromo-2-(methyl-d3)- (9CI)
• CAS No: 72182-70-8
• MF: C₄H₉Br
• MW: 143.055230855942
• CID: 549220
• PubChem ID: 90475564
• Update Time: 2025-04-19

Propane-1,1,1-d3,3-bromo-2-(methyl-d3)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propane-1,1,1-d3,3-bromo-2-(methyl-d3)- (9CI)
• 1-BROMO-2-METHYL-D3-PROPANE-3,3,3-D3
• 1,1'-SpiroBis(3,3-dimethyl-5,6-dihydroxy)indane
• 2-bromomethyl-1,1,1,3,3,3-hexadeuterio-propane
• 3 3 3' 3'-TETRAME.-1 1'-SPIROBIINDANE-
• 3 3 3' 3'-TETRAMETHYL-1 1'-SPIROBISINDA&amp
• 3,3,3,3-tetrame.-1,1-spirobiindane-5,5,6,6-tetraol
• 3,3,3',3'-tetramethyl-1,10-spirobisinda
• 3,3,3,3-Tetramethyl-1,1-spirobiindane-5,5,6,6-tetraol
• 5,5',6,6'-tetrahydroxy-3,3,3',3'-tetramethyl-1,1'-spirobiindane
• TIMTEC-BB SBB008949
• 72182-70-8

• Inchi： 1S/C4H9Br/c1-4(2)3-5/h4H,3H2,1-2H3/i1D3,2D3
• InChI Key： HLVFKOKELQSXIQ-WFGJKAKNSA-N
• SMILES： BrCC(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 142.026
• Monoisotopic Mass: 142.026
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 17.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 2.3